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Compound of Interest

Compound Name: Baclofen-d4

Cat. No.: B563136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the recommended storage and handling

procedures for Baclofen-d4, a deuterated analog of Baclofen. Adherence to these guidelines is

critical to ensure the compound's integrity, stability, and the safety of laboratory personnel.

Compound Information
Chemical Name: 4-amino-3-(4-chlorophenyl-2,3,5,6-d4)butanoic acid[1]

Synonyms: (±)-Baclofen-d4, β-(Aminomethyl)-4-chloro-benzenepropanoic Acid-d4[2]

CAS Number: 1189938-30-4[1][2][3]

Molecular Formula: C₁₀H₈D₄ClNO₂[1]

Formula Weight: 217.7 g/mol [1]

Primary Use: Intended for use as an internal standard for the quantification of (±)-baclofen by

Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Storage Recommendations
Proper storage is essential to maintain the chemical and isotopic purity of Baclofen-d4. The

following conditions are recommended based on supplier data.
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Solid Form
Baclofen-d4 is typically supplied as a solid or powder.[1][4] Long-term stability is best achieved

under the conditions outlined in the table below.

Parameter Condition Duration Source

Temperature -20°C ≥ 4 years [1][2]

4°C 2 years [4]

Container
Tightly closed

container
Not specified [5][6]

Atmosphere
Dry place, protect

from moisture
Not specified [5]

In Solvent
The stability of Baclofen-d4 in solution is significantly reduced. Prepare solutions fresh

whenever possible. If storage is necessary, adhere to the following guidelines.

Solvent Temperature Duration Source

DMSO -80°C 6 months [4]

DMSO -20°C 1 month [4]

Note: Baclofen-d4 is soluble in water.[1] However, long-term stability data for aqueous

solutions is not readily available and should be determined empirically. One study on non-

deuterated Baclofen in an extemporaneously compounded oral liquid (in Simple Syrup, NF)

showed stability for at least 35 days when stored in the dark under refrigeration (4°C).[7]

Handling and Safety
Baclofen-d4 is classified as a hazardous substance and requires careful handling to prevent

exposure and ensure personnel safety.

Hazard Identification
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The substance is classified with the following hazards according to the Globally Harmonized

System (GHS):

Acute Toxicity - Oral (Category 3): Toxic if swallowed.[3]

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Respiratory Sensitization (Category 1): May cause allergy or asthma symptoms or breathing

difficulties if inhaled.[3]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[3]

Reproductive Toxicity (Category 1B): May damage fertility or the unborn child.[3]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[3]

Personal Protective Equipment (PPE)
A standard experimental workflow for handling Baclofen-d4 should incorporate robust safety

measures.
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Caption: General workflow for safely handling Baclofen-d4 solid.
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The following PPE is mandatory when handling Baclofen-d4:

Gloves: Wear appropriate protective gloves.[5]

Eye Protection: Use safety glasses with side-shields or goggles.[5]

Lab Coat: Wear a lab coat or appropriate protective clothing to prevent skin exposure.[5]

Respiratory Protection: If handling powder outside of a ventilated enclosure, use a NIOSH-

approved respirator.[8] Handling should occur in a well-ventilated area, such as a chemical

fume hood, to avoid inhalation.[5][6]

First Aid Measures
In case of exposure, follow these procedures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[5]

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, seek

medical advice.[5]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor if you feel unwell.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[8]

Experimental Protocols and Stability Testing
While specific, detailed experimental protocols for Baclofen-d4 stability are not widely

published, a general workflow for assessing the stability of a reference standard in solution can

be described. This is crucial when preparing stock solutions for quantitative analysis.

Protocol: Solution Stability Assessment
This protocol outlines a method to determine the stability of a Baclofen-d4 stock solution under

specific storage conditions.

Preparation of Stock Solution:
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Accurately weigh a known amount of Baclofen-d4 solid.

Dissolve in a known volume of the desired solvent (e.g., DMSO, Methanol, Water) to

achieve a target concentration.

Vortex and/or sonicate until fully dissolved. Note that for DMSO, warming and pH

adjustment may be necessary for higher concentrations.[4]

Initial Analysis (Time Zero):

Immediately after preparation, dilute an aliquot of the stock solution to a working

concentration.

Analyze the solution using a validated LC-MS or GC-MS method.

Record the peak area or response. This will serve as the 100% reference point.

Storage:

Aliquot the remaining stock solution into multiple, tightly sealed vials suitable for the

intended storage temperature (e.g., cryovials for -80°C).

Place the aliquots under the desired storage conditions (e.g., -20°C, 4°C, room

temperature).

Time-Point Analysis:

At predetermined intervals (e.g., 24 hours, 7 days, 1 month, 3 months), remove one

aliquot from storage.

Allow the solution to equilibrate to room temperature.

Prepare and analyze the sample in the same manner as the "Time Zero" sample.

Data Analysis:

Compare the peak area of the stored sample to the "Time Zero" sample.

Calculate the percentage of the compound remaining.
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The compound is considered stable if the concentration remains within a predefined range

(e.g., ±15%) of the initial concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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